N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide

• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO/c1-12-8-6-10-16(14(12)3)18-17(19)11-15-9-5-4-7-13(15)2/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: ZMRLYPFMDGHYCD-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)CC2=CC=CC=C2C)C

Description

N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide, also known as DMAA, is a synthetic compound that has been used in various dietary supplements and pre-workout products. DMAA has been a subject of controversy due to its potential health risks and lack of regulation. In

Mechanism of Action

N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide works by stimulating the release of norepinephrine, a neurotransmitter that increases heart rate, blood pressure, and energy levels. This leads to increased alertness, focus, and physical performance. N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide also acts as a vasoconstrictor, narrowing blood vessels and increasing blood pressure.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide has been shown to increase heart rate, blood pressure, and energy levels. It can also improve focus and concentration, and enhance physical performance. However, there are also concerns about its potential health risks, including cardiovascular problems, liver damage, and kidney damage.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide has been used in lab experiments to investigate its effects on the central nervous system and its potential as a performance-enhancing drug. However, there are limitations to its use, including potential health risks and lack of regulation.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide, including investigating its safety and potential health risks, exploring its effects on different populations, and developing alternative performance-enhancing drugs. Additionally, there is a need for regulation and oversight of N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide and other similar compounds to ensure their safety and efficacy.

Synthesis Methods

N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide is synthesized by reacting 2-methylbenzaldehyde with nitroethane to produce 1-(2-methylphenyl)-2-nitropropene, which is then reduced to 2-methyl-1-(2-nitrophenyl)propan-1-ol. This intermediate is then reacted with acetic anhydride to produce N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide has been used in scientific research to investigate its effects on the central nervous system and its potential as a performance-enhancing drug. Studies have shown that N-(2,3-dimethylphenyl)-2-(2-methylphenyl)acetamide can increase energy levels, improve focus and concentration, and enhance physical performance. However, there are also concerns about its safety and potential health risks.